molecular formula C39H75Na2O8P B566601 1,2-Distearoyl-sn-glycero-3-phosphatidic acid disodium salt CAS No. 105405-51-4

1,2-Distearoyl-sn-glycero-3-phosphatidic acid disodium salt

Cat. No. B566601
CAS RN: 105405-51-4
M. Wt: 748.974
InChI Key: XPMKJIKGYGROQR-CHKASDEDSA-L
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Description

1,2-Distearoyl-sn-glycero-3-phosphatidic acid disodium salt is a phospholipid that contains a phosphatidic acid head group and 18:0 fatty acids at the sn-1 and sn-2 positions of the glycerol backbone . This negatively charged phospholipid has been used to study the dynamics of model lipid bilayers .


Molecular Structure Analysis

The molecular formula of 1,2-Distearoyl-sn-glycero-3-phosphatidic acid disodium salt is C39H76NaO8P . The molecular weight is 726.98 . The InChI key is ALPWRKFXEOAUDR-JFRIYMKVSA-M .


Physical And Chemical Properties Analysis

1,2-Distearoyl-sn-glycero-3-phosphatidic acid disodium salt is a crystalline solid . It is soluble in chloroform at a concentration of 1.6 mg/ml . It is typically stored at -20°C .

properties

IUPAC Name

disodium;[(2R)-2,3-di(octadecanoyloxy)propyl] phosphate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C39H77O8P.2Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h37H,3-36H2,1-2H3,(H2,42,43,44);;/q;2*+1/p-2/t37-;;/m1../s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XPMKJIKGYGROQR-CHKASDEDSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])[O-])OC(=O)CCCCCCCCCCCCCCCCC.[Na+].[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])[O-])OC(=O)CCCCCCCCCCCCCCCCC.[Na+].[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C39H75Na2O8P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

749.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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